Cas no 896034-71-2 (7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione)

• Product Name: 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione
• CAS No: 896034-71-2
• MF: C₂₂H₁₈O₆
• MW: 378.374726772308
• CID: 6444459
• Update Time: 2025-11-01

7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione Chemical and Physical Properties

Names and Identifiers

• 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione
• 8-ethoxy-3-(7-ethoxy-2-oxochromen-4-yl)chromen-2-one

• Inchi： 1S/C22H18O6/c1-3-25-14-8-9-15-16(12-20(23)27-19(15)11-14)17-10-13-6-5-7-18(26-4-2)21(13)28-22(17)24/h5-12H,3-4H2,1-2H3
• InChI Key： VSTHVDQGXZSQTO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OCC)C=C1C1C2=C(OC(=O)C=1)C=C(OCC)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione

Introduction to 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione (CAS No. 896034-71-2)

7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione, with the CAS number 896034-71-2, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of bichromenes, which are characterized by their distinctive chromene units linked together. The presence of diethoxy groups at the 7' and 8 positions further enhances its chemical stability and reactivity, making it a valuable candidate for both academic research and industrial applications.

The molecular structure of 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione is particularly intriguing due to its conjugated π-electron system and the presence of multiple functional groups. These features contribute to its unique electronic and photophysical properties, which have been extensively studied in the context of organic electronics and optoelectronic materials. Recent research has shown that this compound exhibits excellent fluorescence properties, making it a promising candidate for use in fluorescent probes and sensors.

In the realm of medicinal chemistry, 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione has shown potential as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary investigations have indicated that this compound may have anti-inflammatory and anti-cancer properties, although further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione has been a topic of interest for synthetic chemists due to its complex structure. Several synthetic routes have been developed to access this compound efficiently. One notable approach involves the sequential coupling of chromene derivatives followed by functional group modifications. These synthetic strategies not only provide access to the target molecule but also allow for the preparation of structurally related analogs, which can be used to explore structure-activity relationships (SAR) in biological assays.

The physical properties of 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione, such as its solubility and thermal stability, are crucial for its practical applications. Recent studies have shown that this compound exhibits good solubility in common organic solvents and maintains its stability under a wide range of conditions. These properties make it suitable for use in various chemical reactions and formulations.

In addition to its potential applications in medicine and materials science, 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione has also been explored for its environmental implications. Research has focused on understanding its biodegradability and ecotoxicity to ensure that it can be used safely in industrial processes without causing harm to the environment. Preliminary findings suggest that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly.

The future prospects for 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione are promising. Ongoing research aims to further optimize its synthesis methods to improve yield and purity while reducing costs. Additionally, efforts are being made to develop more efficient analytical techniques for characterizing this compound and related derivatives. These advancements will facilitate its broader adoption in various industries and contribute to the development of new technologies and therapies.

In conclusion, 7',8-diethoxy-2H,2'H-3,4'-bichromene-2,2'-dione (CAS No. 896034-71-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an exciting subject for both fundamental research and practical applications in fields such as organic electronics, medicinal chemistry, and environmental science. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in driving innovation across multiple disciplines.